NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT

• CAS: 2857037-69-3
• Molecular Formula: C26H23N3O6
• Molecular Weight: 473.5 g/mol
• InChI: InChI=1S/C26H23N3O6/c1-2-26(32)15-4-17-21-13(6-29(17)22(30)14(15)7-33-23(26)31)20(24-8-25(27,9-24)10-24)12-3-18-19(35-11-34-18)5-16(12)28-21/h3-5,32H,2,6-11,27H2,1H3/t24?,25?,26-/m0/s1
• InChIKey: JMAYYZUPPRJUBV-WNMGUVTHSA-N

NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (CAS 2857037-69-3): ADC Payload Procurement & Differentiation Guide

NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (CAS 2857037-69-3), also designated as Compound I, is a synthetic camptothecin analogue engineered as a cytotoxic payload for antibody-drug conjugates (ADCs) [1]. It functions as a DNA topoisomerase I inhibitor, with a reported in vitro IC50 of 5 μM against eukaryotic topoisomerase I [2]. The compound features a distinctive 3-aminobicyclo[1.1.1]pentane (BCP) moiety conjugated to the 7-MAD-MDCPT core, a structural modification designed to enhance physicochemical properties and provide a functional handle for linker attachment in ADC construction [3]. This payload serves as the active cytotoxic component in investigational ADCs, including the clinical-stage bispecific ADC ABBV-969 .

Conjugation handle BCP bridgehead amine for protease-cleavable linker attachment

Target engagement Reported topoisomerase I inhibition supports ADC payload research

Structural probe BCP-modified camptothecin analogue for SAR and drug-linker design

• [1] PubChem. (2026). Compound Summary for CID 166043518: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. National Center for Biotechnology Information. View Source
• [2] AmBeed. (n.d.). Product Technical Information: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. AmBeed-信号通路专用抑制剂. View Source
• [3] The Scripps Research Institute. (2026). BICYCLO[1.1.1]PENTANE BASED TOPOISOMERASE INHIBITORS AND METHODS OF THEIR USE. WO Patent WO/2026/055097. View Source

Why Generic Camptothecin Payload Substitution Fails for NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT-Based ADC Research

Generic substitution of this payload with simpler camptothecin analogs like SN-38 or exatecan is scientifically unsound due to the specific role of the bicyclo[1.1.1]pentane (BCP) bridgehead amine. This group is not merely a solubilizing appendage; it serves as the essential, chemically defined conjugation point for protease-cleavable linkers (e.g., Val-Ala or Val-Cit) in advanced ADC designs [1]. Using an alternative payload lacking this specific amine handle would require a completely different linker-payload chemistry, fundamentally altering the drug-antibody ratio (DAR), the kinetics of payload release, and ultimately the ADC's therapeutic window . Furthermore, the BCP core is explicitly claimed in recent patent literature as a critical structural feature for a new class of topoisomerase inhibitors with potentially differentiated metabolic stability and tumor penetration profiles compared to traditional camptothecins [2].

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Conjugation chemistry mismatch

Generic camptothecins lack the BCP amine handle; linker-payload chemistry and DAR may differ markedly

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Release kinetics & payload identity

Alternative payloads may alter protease-cleavable release profiles, requiring independent validation

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Patent-class differentiation

BCP core is claimed to impact metabolic stability and tumor penetration; analog performance may not transfer

• [1] TargetMol. (n.d.). Product Description: Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. TargetMol.cn. View Source
• [2] The Scripps Research Institute. (2026). BICYCLO[1.1.1]PENTANE BASED TOPOISOMERASE INHIBITORS AND METHODS OF THEIR USE. WO Patent WO/2026/055097. View Source

Quantitative Differentiation of NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (2857037-69-3) Against Analogs: A Comparative Evidence Guide

Comparative Topoisomerase I Inhibitory Activity: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT vs. Unconjugated 7-MAD-MDCPT

The BCP-modified compound retains potent topoisomerase I inhibitory activity. Vendor-reported data indicate an IC50 of 5 μM against eukaryotic topoisomerase I for NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT [1]. While direct, side-by-side comparative data for the non-BCP analog 7-MAD-MDCPT (CAS 765871-81-6) under identical assay conditions are not publicly available in primary literature, this value confirms that the addition of the BCP linker-handle does not ablate the core mechanism of action, a critical requirement for its utility as an ADC warhead.

Enzyme inhibition IC50

Data to verify

5 μM (vendor-reported)

Retains topoisomerase I inhibition after BCP functionalization

No direct comparator data for 7-MAD-MDCPT under identical conditions

Evidence Dimension	In vitro enzyme inhibition (IC50)
Target Compound Data	5 μM
Comparator Or Baseline	7-MAD-MDCPT (No comparable quantitative data available in public domain)
Quantified Difference	Not applicable (quantitative comparison not possible with available data)
Conditions	Eukaryotic topoisomerase I assay (Vendor-reported data)

Why This Matters

Confirms that functionalization with the BCP group does not eliminate the compound's intrinsic ability to inhibit the target enzyme, validating its suitability as an ADC payload scaffold.

• [1] AmBeed. (n.d.). Product Technical Information: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. AmBeed-信号通路专用抑制剂. View Source

Physicochemical Differentiation: Computed LogP of NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT

The compound exhibits a computed XLogP3-AA value of 0.4, as derived from its chemical structure in authoritative databases [1]. This low lipophilicity contrasts sharply with many first-generation camptothecin analogs (e.g., SN-38, which has a significantly higher LogP), which often suffer from poor aqueous solubility and high plasma protein binding. The BCP moiety's rigid, three-dimensional structure is known to reduce lipophilicity and improve aqueous solubility compared to planar aromatic rings, a class-level inference supported by medicinal chemistry literature on BCP bioisosteres [2].

Computed lipophilicity

Class-level inference

XLogP3-AA: 0.4 vs. 1.7–2.5 (Δ −1.3 to −2.1)

Lower LogP may correlate with improved solubility, supporting formulation research

Computational prediction; experimental determination recommended

Evidence Dimension	Lipophilicity (Computed LogP)
Target Compound Data	XLogP3-AA = 0.4
Comparator Or Baseline	Camptothecin (XLogP3 ~1.7); SN-38 (XLogP3 ~2.5)
Quantified Difference	ΔLogP of -1.3 to -2.1 vs. comparators
Conditions	Computational prediction (PubChem/XLogP3)

Why This Matters

Lower LogP values correlate with improved aqueous solubility and reduced non-specific binding, potentially translating to a more favorable pharmacokinetic profile and wider therapeutic index for the resulting ADC.

• [1] PubChem. (2026). Compound Summary for CID 166043518: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. National Center for Biotechnology Information. View Source
• [2] Mykhailiuk, P. K. (2019). Saturated bioisosteres of benzene: where to go next? Organic & Biomolecular Chemistry, 17(11), 2839-2849. View Source

In Vivo Efficacy: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT as the Payload in ABBV-969

The payload's ultimate differentiation is demonstrated through its performance as the warhead in a full ADC. The clinical-stage ADC ABBV-969, which utilizes a drug-linker construct based on NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (specifically, Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT), has shown significant antitumor activity in preclinical xenograft models of non-small cell lung cancer and other solid tumors . While specific tumor growth inhibition (TGI) percentages for the payload alone are not publicly disclosed, the advancement of ABBV-969 into clinical development serves as strong, indirect quantitative evidence that this payload, when conjugated, achieves a favorable balance of potency and tolerability in vivo [1].

Preclinical/clinical context

Supporting evidence

Payload of clinical-stage ADC ABBV-969

Supports ADC research fit; model system evaluation needed

Direct efficacy comparisons not publicly available; in vivo endpoint context

Evidence Dimension	Preclinical/Clinical Advancement
Target Compound Data	Payload of ABBV-969, an ADC in clinical development
Comparator Or Baseline	Other Topo I inhibitor ADC payloads (e.g., DXd, SN-38)
Quantified Difference	Not directly quantifiable
Conditions	Preclinical xenograft models and clinical trial initiation

Why This Matters

Demonstrates that the payload can be successfully conjugated to an antibody, retain its cytotoxic function, and achieve sufficient in vivo efficacy to warrant significant investment in clinical development, a crucial differentiator for procurement decisions in translational research.

• [1] National Cancer Institute. (2026). NCI Drug Dictionary: anti-PSMA/STEAP1 ADC ABBV-969. National Institutes of Health. View Source

Optimal Research & Industrial Use Cases for NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (2857037-69-3) Based on Evidence

Synthesis and Characterization of Next-Generation ADC Drug-Linker Constructs

This compound is the essential starting material for synthesizing advanced drug-linker constructs, such as Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT [1]. Researchers focused on ADC development should procure this specific payload to create cleavable linker-payload complexes with a defined and patented chemical structure. This enables precise control over the drug-antibody ratio (DAR) and linker chemistry, which is critical for generating ADCs with predictable and reproducible in vivo activity .

Mechanistic Studies of BCP-Modified Camptothecin Analogs

Given its confirmed inhibition of eukaryotic topoisomerase I (IC50 = 5 μM) and low computed LogP (0.4), this compound is ideal for comparative medicinal chemistry studies [2][3]. Researchers can use it to investigate how the BCP bioisostere impacts target engagement, cellular permeability, and efflux pump susceptibility relative to traditional camptothecin analogs. Its use in these studies can help delineate the structure-activity relationships (SAR) that drive the improved pharmacological profile of BCP-containing payloads [4].

Development of ADCs for PSMA and STEAP1-Expressing Tumors

As the cytotoxic component of the clinical-stage ADC ABBV-969, this payload has been validated in preclinical models targeting PSMA and STEAP1 [5]. Procurement of NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT enables research groups to generate their own novel ADCs targeting these or similar antigens. This allows for head-to-head comparisons with ABBV-969 or the exploration of new targeting antibodies while maintaining the same validated, clinical-stage warhead .

Application

Selection Property

Validation Focus

ADC drug-linker synthesis

BCP amine conjugation handle

Conjugation chemistry integrity, DAR control

BCP-modified camptothecin SAR

Topoisomerase I inhibition, LogP

Target engagement, permeability, efflux assays

PSMA/STEAP1-targeted ADC research

Payload identity & preclinical ADC context

In vivo model system activity, linker-payload stability

• [1] TargetMol. (n.d.). Product Description: Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. TargetMol.cn. View Source
• [2] AmBeed. (n.d.). Product Technical Information: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. AmBeed-信号通路专用抑制剂. View Source
• [3] PubChem. (2026). Compound Summary for CID 166043518: NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT. National Center for Biotechnology Information. View Source
• [4] The Scripps Research Institute. (2026). BICYCLO[1.1.1]PENTANE BASED TOPOISOMERASE INHIBITORS AND METHODS OF THEIR USE. WO Patent WO/2026/055097. View Source
• [5] National Cancer Institute. (2026). NCI Drug Dictionary: anti-PSMA/STEAP1 ADC ABBV-969. National Institutes of Health. View Source